Cas no 2171173-33-2 ((2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid)
(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid
- EN300-1489161
- (2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid
- 2171173-33-2
-
- Inchi: 1S/C26H24N2O5/c1-16(24(29)28-23(25(30)31)17-9-3-2-4-10-17)27-26(32)33-15-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h2-14,16,22-23H,15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,23-/m1/s1
- InChI Key: LXYGFNWDENEZOF-WAIKUNEKSA-N
- SMILES: CC(C(=O)NC(C1=CC=CC=C1)C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
Computed Properties
- Exact Mass: 444.16852187g/mol
- Monoisotopic Mass: 444.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1489161-0.05g |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1489161-0.1g |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1489161-0.25g |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1489161-0.5g |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1489161-1.0g |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1489161-2.5g |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1489161-5.0g |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1489161-10.0g |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1489161-50mg |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 50mg |
$647.0 | 2023-09-28 | ||
| Enamine | EN300-1489161-100mg |
(2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylacetic acid |
2171173-33-2 | 100mg |
$678.0 | 2023-09-28 |
(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid
Research Brief on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid (CAS: 2171173-33-2)
In recent years, the compound (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid (CAS: 2171173-33-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the phenylacetic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.
Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. These efforts are pivotal for its integration into scalable pharmaceutical production.
One of the key findings from the latest research is the compound's role as a chiral building block in the synthesis of bioactive peptides and peptidomimetics. Its stereochemical purity, conferred by the (2R) configuration, is essential for maintaining the biological activity of the resulting peptides. Researchers have demonstrated its utility in the solid-phase peptide synthesis (SPPS) of antimicrobial and anticancer peptides, highlighting its potential in addressing drug-resistant infections and oncology.
Furthermore, investigations into the mechanistic pathways involving (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid have revealed its interactions with specific enzymatic targets. For instance, it has been shown to act as a substrate or inhibitor for certain proteases and transferases, which could pave the way for the development of novel enzyme modulators. These insights are particularly valuable for designing next-generation therapeutics with improved selectivity and reduced off-target effects.
In conclusion, the compound (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid (CAS: 2171173-33-2) represents a promising candidate for advancing research in peptide-based drug discovery and development. Its synthetic versatility, coupled with its biological relevance, underscores its importance in the chemical biology and pharmaceutical industries. Future studies are expected to explore its applications in personalized medicine and bioconjugation strategies, further expanding its therapeutic potential.
2171173-33-2 ((2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)